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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300

Essential Safety and Handling Guide for Methyl 4-
methylbenzoate

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling Methyl 4-
methylbenzoate in a laboratory setting. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative safety and physical
property data for Methyl 4-methylbenzoate.
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Property Value Source
Melting Point 32-35°C [1112][3]
Boiling Point 103 - 104 °C @ 20 hPa [2]
Flash Point 89 °C (closed cup) [2]
Vapor Pressure 1 hPa @ 39 °C [2]
Vapor Density 4.7 (vs air) [1][2]
Oral LD50 (Rat) 3,300 mg/kg [2]
Flammability Limits 1.0% - 9.5% (V) [3]

Operational Plan: Safe Handling Procedures

Adherence to standard laboratory safety practices is crucial when working with Methyl 4-
methylbenzoate.

Engineering Controls

» Work in a well-ventilated laboratory, preferably within a chemical fume hood.[1][4]

o Ensure that safety showers and eyewash stations are readily accessible.[4]

Personal Protective Equipment (PPE)
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Protection Type Recommended Equipment

Details

Safety glasses with side

Eye and Face Protection shields or chemical safety

goggles.[2][4]

A face shield may be required

for splash hazards.[4]

Chemical-resistant gloves

] ] (e.g., nitrile, neoprene).[4] Lab
Skin Protection J _ P _ 4l
coat or chemical-resistant

apron.[4]

Inspect gloves for tears or
holes before each use.[4] To
protect personal clothing from

contamination.[4]

Use in a well-ventilated area. A
) ) NIOSH-approved respirator
Respiratory Protection )
may be necessary if dust or

aerosols are generated.[2][4]

For nuisance exposures, use a
type P95 (US) or type P1 (EU
EN 143) particle respirator. For
higher-level protection, use
type OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)
respirator cartridges.[2]
Consult with a safety
professional for respirator

selection.[4]

General Handling

Avoid direct contact with skin, eyes, and clothing.[1][4]

Do not breathe dust or fumes.[4]

Minimize dust generation and accumulation.[1][4]

Wash hands thoroughly after handling.[4]

Do not eat, drink, or smoke in the work area.[4][5]

Emergency Procedures
First Aid Measures
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Exposure Action
Move the person to fresh air. If not breathing,
Inhalation give artificial respiration. Consult a physician.[1]

[2]

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing for at least 15 minutes and

consult a physician.[1][2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Consult a physician.[1][2]

Spill Response

e Minor Spills:

o Evacuate the area.[4]

o Wear appropriate PPE.

o For a dry spill, carefully sweep or vacuum up the material and place it in a sealed

container for disposal. Avoid generating dust.[2][4]

o For a wet spill, absorb with an inert material (e.g., sand, earth) and place in a sealed

container for disposal.[4][6]

o Ventilate the area and wash the spill site after material pickup is complete.[4]

e Major Spills:

o Alert others and evacuate the area.

o Contact your institution's emergency response team.
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o Avoid breathing vapors and ensure the area is well-ventilated.

Disposal Plan

Proper disposal of Methyl 4-methylbenzoate and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Disposal:

o Dispose of contents and containers in accordance with local, regional, and national

regulations.[7]
o Waste material should be collected in suitable, closed containers for disposal.[2]
o Do not allow the product to enter drains.[1]
o Contaminated Packaging:
o Handle contaminated packages in the same way as the substance itself.[5]

o Completely emptied packages can be recycled where facilities exist.[5]

Experimental Workflow

The following diagram illustrates the general workflow for the safe handling of Methyl 4-

methylbenzoate in a research setting.
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Caption: General laboratory workflow for handling Methyl 4-methylbenzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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